Cas no 65735-15-1 (3-methylpyrazine-2-carbonitrile)

• Product Name: 3-methylpyrazine-2-carbonitrile
• CAS No: 65735-15-1
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD08705771
• CID: 388905
• PubChem ID: 5325704
• Update Time: 2025-04-19

3-methylpyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbonitrile, 3-methyl-
• 3-methylpyrazine-2-carbonitrile
• 2-CYANO-3-METHYLPYRAZINE
• 3-METHYL-2-PYRAZINECARBONITRILE
• 3-Methyl-pyrazin-2-carbonitril
• 3-methyl-pyrazine-2-carbonitrile
• Pyrazinecarbonitrile,3-methyl
• AT27460
• DTXSID30416039
• AB48635
• EN300-318415
• InChI=1/C6H5N3/c1-5-6(4-7)9-3-2-8-5/h2-3H,1H
• SCHEMBL4075559
• CS-0246175
• Z1198181979
• 65735-15-1
• FT-0704228
• AKOS006290278

• MDL： MFCD08705771
• Inchi： 1S/C6H5N3/c1-5-6(4-7)9-3-2-8-5/h2-3H,1H3
• InChI Key： JWZKFUUHTLGIEA-UHFFFAOYSA-N
• SMILES： N1C=CN=C(C#N)C=1C

Computed Properties

• Exact Mass: 119.04800
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 232.5±35.0 ºC (760 Torr),
• Flash Point: 92.4±11.1 ºC,
• Solubility: Slightly soluble (32 g/l) (25 º C),
• PSA: 49.57000
• LogP: 0.65668